![molecular formula C15H10Cl2N4OS B6058478 N-(3,4-dichlorophenyl)-N'-(5-phenyl-1,3,4-thiadiazol-2-yl)urea CAS No. 6073-08-1](/img/structure/B6058478.png)
N-(3,4-dichlorophenyl)-N'-(5-phenyl-1,3,4-thiadiazol-2-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3,4-dichlorophenyl)-N'-(5-phenyl-1,3,4-thiadiazol-2-yl)urea, commonly known as DCPTU, is a synthetic compound that has been widely used in scientific research for its various biological and physiological effects. DCPTU is a thiourea derivative that has been synthesized using various methods, and its mechanism of action has been studied extensively.
Mechanism of Action
The mechanism of action of DCPTU involves the activation of TRP channels. DCPTU binds to the ankyrin repeat domain of TRPV4 and TRPA1 channels, leading to the opening of the channels and the influx of calcium ions into the cell. This influx of calcium ions leads to various physiological effects, including the activation of signaling pathways and the release of neurotransmitters.
Biochemical and Physiological Effects:
DCPTU has various biochemical and physiological effects, including the activation of TRP channels, the influx of calcium ions, the activation of signaling pathways, and the release of neurotransmitters. DCPTU has been shown to activate TRPV4 channels, leading to the regulation of osmoregulation, mechanosensation, and thermosensation. DCPTU has also been shown to activate TRPA1 channels, leading to the regulation of nociception. DCPTU has been shown to inhibit the growth of cancer cells, possibly through the activation of TRP channels.
Advantages and Limitations for Lab Experiments
DCPTU has several advantages for lab experiments, including its ability to activate TRP channels, its ease of synthesis, and its stability. However, DCPTU also has some limitations, including its potential toxicity and the need for further studies to determine its efficacy in vivo.
Future Directions
There are several future directions for research on DCPTU, including the study of its efficacy in vivo, the development of more potent and selective TRP channel agonists, and the study of its potential use in the treatment of various diseases, including cancer and pain. Additionally, the study of the structure-activity relationship of DCPTU and its analogs could lead to the development of more potent and selective TRP channel agonists.
Synthesis Methods
DCPTU can be synthesized using various methods. One of the most commonly used methods is the reaction of 3,4-dichloroaniline with 5-phenyl-1,3,4-thiadiazol-2-amine in the presence of potassium carbonate and dimethylformamide. The resulting product is then treated with thiourea to obtain DCPTU. Other methods of synthesis include the reaction of 3,4-dichlorophenyl isocyanate with 5-phenyl-1,3,4-thiadiazol-2-amine and the reaction of 3,4-dichlorophenyl isocyanate with thiourea followed by the addition of 5-phenyl-1,3,4-thiadiazol-2-amine.
Scientific Research Applications
DCPTU has been used in various scientific research applications, including the study of ion channels, particularly the transient receptor potential (TRP) channels. DCPTU has been shown to activate TRPV4 channels, which are involved in various physiological processes, including osmoregulation, mechanosensation, and thermosensation. DCPTU has also been used in the study of pain, as it has been shown to activate TRPA1 channels, which are involved in nociception. DCPTU has also been used in the study of cancer, as it has been shown to inhibit the growth of cancer cells.
properties
IUPAC Name |
1-(3,4-dichlorophenyl)-3-(5-phenyl-1,3,4-thiadiazol-2-yl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10Cl2N4OS/c16-11-7-6-10(8-12(11)17)18-14(22)19-15-21-20-13(23-15)9-4-2-1-3-5-9/h1-8H,(H2,18,19,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKKBWUPSXQULLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN=C(S2)NC(=O)NC3=CC(=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10Cl2N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90976200 |
Source
|
Record name | N'-(3,4-Dichlorophenyl)-N-(5-phenyl-1,3,4-thiadiazol-2(3H)-ylidene)carbamimidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90976200 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
365.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3,4-dichlorophenyl)-3-[(2Z)-5-phenyl-1,3,4-thiadiazol-2(3H)-ylidene]urea | |
CAS RN |
6073-08-1 |
Source
|
Record name | N'-(3,4-Dichlorophenyl)-N-(5-phenyl-1,3,4-thiadiazol-2(3H)-ylidene)carbamimidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90976200 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.